6-Indolizinecarboxamide, N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-

• IUPAC Name: N-[(3R)-1-azabicyclo[2.2.2]octan-3-yl]indolizine-6-carboxamide
• InChI: InChI=1S/C16H19N3O/c20-16(13-3-4-14-2-1-7-19(14)10-13)17-15-11-18-8-5-12(15)6-9-18/h1-4,7,10,12,15H,5-6,8-9,11H2,(H,17,20)/t15-/m0/s1
• InChI Key: SJUAXKQQDBQMMM-HNNXBMFYSA-N
• Canonical SMILES: C1CN2CCC1C(C2)NC(=O)C3=CN4C=CC=C4C=C3
• Isomeric SMILES: C1CN2CCC1[C@H](C2)NC(=O)C3=CN4C=CC=C4C=C3
• Molecular Formula: C16H19N3O
• DSSTOX Substance ID: DTXSID60431250
• Molecular Weight: 269.34 g/mol
• CAS RN: 588720-37-0

Description

The compound “6-Indolizinecarboxamide, N-(3R)-1-azabicyclo[2.2.2]oct-3-yl-” is a complex organic molecule that contains an indolizine ring and a bicyclic octane ring. Indolizines are a class of nitrogen-containing heterocycles that are found in many biologically active compounds. The bicyclic octane ring is a common structural motif in many natural products and pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the indolizine ring and the bicyclic octane ring in separate steps, followed by their connection via an amide bond. The exact synthetic route would depend on the specific substituents and stereochemistry of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indolizine and bicyclic octane rings, as well as the amide linkage between them. The stereochemistry at the bicyclic octane ring would be determined by the (3R) designation.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitrogen atoms in the indolizine and amide groups, as well as the stereochemistry of the bicyclic octane ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrogen atoms and the amide group could affect its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Many indolizine derivatives exhibit biological activity, so it’s possible that this compound could interact with biological targets in a similar manner.

Future Directions

Future research could explore the synthesis of this compound and its derivatives, investigate their biological activity, and optimize their properties for potential applications in medicine or other fields.